4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)phthalazin-1(2H)-one

• IUPAC Name: 4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)phthalazin-1-one
• InChI: InChI=1S/C25H20N4O3/c1-15-11-12-17(13-16(15)2)23-26-24(32-28-23)22-20-9-4-5-10-21(20)25(30)29(27-22)18-7-6-8-19(14-18)31-3/h4-14H,1-3H3
• InChI Key: BCJAPJIFPZSHKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NOC(=N2)C3=NN(C(=O)C4=CC=CC=C43)C5=CC(=CC=C5)OC)C
• Molecular Formula: C25H20N4O3
• Molecular Weight: 424.5 g/mol

Description

4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)phthalazin-1(2H)-one is a useful research compound. Its molecular formula is C25H20N4O3 and its molecular weight is 424.46. The purity is usually 95%.
BenchChem offers high-quality 4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)phthalazin-1(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)phthalazin-1(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory and Antimicrobial Applications

The synthesis of compounds similar to 4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)phthalazin-1(2H)-one has led to the discovery of potential anti-inflammatory and antimicrobial agents. For instance, some derivatives synthesized from phthalazinone-based compounds have been evaluated for their anti-inflammatory activities, demonstrating comparable efficacy to known anti-inflammatory drugs like indomethacin (Abd Alla et al., 2010). Additionally, antimicrobial studies on newly synthesized 1,2,4-triazole derivatives have revealed significant activities against various microorganisms, highlighting the compound's potential in developing new antimicrobial agents (Bektaş et al., 2007).

Anticancer and Antiproliferative Activities

Compounds structurally related to the subject compound have shown promising anticancer and antiproliferative activities. For example, oxadiazole N-Mannich bases synthesized from similar structures have displayed significant inhibitory activities against various cancer cell lines, including prostate cancer and human breast cancer (Al-Wahaibi et al., 2021). These findings suggest the potential use of these compounds in cancer therapy.

Material Science Applications

In the realm of material science, the synthesis of copoly(1,3,4-oxadiazole-ether)s containing phthalide groups from similar structures has been explored. These materials exhibit high thermal stability and can be used to produce thin, flexible films with desirable electrical insulating properties, indicating their potential application in electronic devices (Hamciuc et al., 2008).

Antioxidant Activity

The antioxidant activity of derivatives related to 4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)phthalazin-1(2H)-one has also been investigated. A study on 1-(5-(4-methoxy-phenyl)-(1,3,4)oxadiazol-2-yl)-piperazine derivatives revealed significant free radical scavenging activities, suggesting potential applications in combating oxidative stress (Mallesha et al., 2014).